3-[[(4Z)-4-naphthalen-2-ylsulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid

• IUPAC Name: 3-[[(4Z)-4-naphthalen-2-ylsulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid
• InChI: InChI=1S/C27H18N2O5S/c30-26-23-11-4-3-10-22(23)24(16-25(26)28-20-9-5-8-19(14-20)27(31)32)29-35(33,34)21-13-12-17-6-1-2-7-18(17)15-21/h1-16,28H,(H,31,32)/b29-24-
• InChI Key: ADHZFQLKNYOQEI-OLFWJLLRSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)N=C3C=C(C(=O)C4=CC=CC=C43)NC5=CC=CC(=C5)C(=O)O
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)/N=C\3/C=C(C(=O)C4=CC=CC=C43)NC5=CC=CC(=C5)C(=O)O
• Molecular Formula: C27H18N2O5S
• Molecular Weight: 482.5 g/mol

Description

3-[[(4Z)-4-naphthalen-2-ylsulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid, also known as NSC-163039, is a chemical compound that has been studied for its potential therapeutic applications. This compound has been synthesized through various methods and has been found to exhibit biochemical and physiological effects that may be useful in scientific research.

Mechanism of Action

The mechanism of action of 3-[[(4Z)-4-naphthalen-2-ylsulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are important for cancer cell survival and proliferation. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair, as well as the Akt/mTOR signaling pathway, which is important for cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation and migration, and the modulation of various signaling pathways. It has also been shown to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

3-[[(4Z)-4-naphthalen-2-ylsulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid has several advantages for use in lab experiments, including its ability to induce apoptosis in cancer cells and its potential for use in the treatment of other diseases. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 3-[[(4Z)-4-naphthalen-2-ylsulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid, including further studies on its mechanism of action and potential side effects, as well as its use in combination with other drugs for the treatment of cancer and other diseases. Additionally, research on the synthesis of analogs of this compound may lead to the development of more potent and selective compounds for use in scientific research.

Synthesis Methods

The synthesis of 3-[[(4Z)-4-naphthalen-2-ylsulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid has been achieved through various methods, including the reaction of 2-naphthylamine with 2-naphthalenesulfonyl chloride, followed by the reaction of the resulting intermediate with 3-aminobenzoic acid. Other methods have involved the use of different reagents and reaction conditions, but all have resulted in the formation of the desired compound.

Scientific Research Applications

3-[[(4Z)-4-naphthalen-2-ylsulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid has been studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been found to exhibit anti-tumor activity in vitro and in vivo, and has been shown to induce apoptosis in cancer cells. Additionally, this compound has been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and diabetes.